molecular formula C7H10BrCl2N3 B8766029 1-(5-Bromopyrimidin-2-yl)cyclopropanamine dihydrochloride

1-(5-Bromopyrimidin-2-yl)cyclopropanamine dihydrochloride

Cat. No. B8766029
M. Wt: 286.98 g/mol
InChI Key: NUVCKAFEAOKRKP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(5-Bromopyrimidin-2-yl)cyclopropanamine dihydrochloride is a useful research compound. Its molecular formula is C7H10BrCl2N3 and its molecular weight is 286.98 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-(5-Bromopyrimidin-2-yl)cyclopropanamine dihydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(5-Bromopyrimidin-2-yl)cyclopropanamine dihydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C7H10BrCl2N3

Molecular Weight

286.98 g/mol

IUPAC Name

1-(5-bromopyrimidin-2-yl)cyclopropan-1-amine;dihydrochloride

InChI

InChI=1S/C7H8BrN3.2ClH/c8-5-3-10-6(11-4-5)7(9)1-2-7;;/h3-4H,1-2,9H2;2*1H

InChI Key

NUVCKAFEAOKRKP-UHFFFAOYSA-N

Canonical SMILES

C1CC1(C2=NC=C(C=N2)Br)N.Cl.Cl

Origin of Product

United States

Synthesis routes and methods I

Procedure details

[1-(5-Bromo-pyrimidin-2-yl)-cyclopropyl]-carbamic acid tert-butyl ester (1.18 g, 3.76 mmol) was dissolved in CH2Cl2 (5 mL) at room temperature. 4M HCl in dioxane (9.4 mL, 37.6 mmol) was added. After 2 h, the solvents were removed by a stream of N2 to give the title compound as a solid, m/z=216.3. The crude material was used without purification in subsequent steps.
Quantity
1.18 g
Type
reactant
Reaction Step One
Quantity
5 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
9.4 mL
Type
reactant
Reaction Step Two

Synthesis routes and methods II

Procedure details

[1-(5-Bromo-pyrimidin-2-yl)-cyclopropyl]-carbamic acid tert-butyl ester (1.18 g, 3.76 mmol) is dissolved in CH2Cl2 (5 mL) at room temperature. A 4M solution of HCl in dioxane (9.4 mL, 38 mmol) is added. After 2 hours, solvents are removed by a stream of N2 to afford crude title compound as a solid, which is used without purification (ES+ m/z 216.3).
Quantity
1.18 g
Type
reactant
Reaction Step One
Quantity
5 mL
Type
solvent
Reaction Step One
[Compound]
Name
solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
9.4 mL
Type
reactant
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.